Cas no 150025-93-7 ((1S)-1-(3,4-dichlorophenyl)ethanamine)

(1S)-1-(3,4-dichlorophenyl)ethanamine structure
150025-93-7 structure
Product Name:(1S)-1-(3,4-dichlorophenyl)ethanamine
CAS No:150025-93-7
MF:C8H9Cl2N
MW:190.069760084152
MDL:MFCD07772667
CID:135758
Update Time:2025-09-28

(1S)-1-(3,4-dichlorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3,4-Dichlorophenyl)ethanamine
    • Benzenemethanamine, 3,4-dichloro-a-methyl-, (S)-
    • BENZENEMETHANAMINE, 3,4-DICHLORO-Α-METHYL-, (ΑS)-
    • Benzenemethanamine,3,4-dichloro-a-methyl-,(aS)-
    • (1S)-1-(3,4-dichlorophenyl)ethan-1-amine
    • AC1LGEOK
    • AC1Q29HP
    • CHEMBL144333
    • CTK5J1379
    • MolPort-005-313-379
    • SureCN5862322
    • (1R)-1-(3,4-dichlorophenyl)ethylaMine
    • Benzenemethanamine, 3,4-dichloro-.alpha.-methyl-, (.alpha.S)-
    • (1S)-1-(3,4-dichlorophenyl)ethanamine
    • UJUFOUVXOUYYRG-YFKPBYRVSA-N
    • BDBM50217344
    • 7502AA
    • 1(S)-(3,4-dichlorophenyl)ethylamine
    • (S)-alpha-Methyl-3,4-dichlorobenzenemethanamine
    • Benzenemethanamine, 3,4-dichloro-alpha-methyl-, (alph
    • MDL: MFCD07772667
    • Inchi: 1S/C8H9Cl2N/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5H,11H2,1H3/t5-/m0/s1
    • InChI Key: UJUFOUVXOUYYRG-YFKPBYRVSA-N
    • SMILES: ClC1=C(C=CC(=C1)[C@H](C)N)Cl

Computed Properties

  • Exact Mass: 189.01100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.71340

(1S)-1-(3,4-dichlorophenyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Chemenu
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abcr
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(S)-1-(3,4-Dichlorophenyl)ethanamine, 95%; .
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